Cas no 19011-75-7 (N-Desethyl Flurazepam Dihydrochloride)

• Product Name: N-Desethyl Flurazepam Dihydrochloride
• CAS No: 19011-75-7
• MF: C₁₉H₂₀Cl₂FN₃O
• MW: 396.286005973816
• CID: 4735463
• Update Time: 2025-11-01

N-Desethyl Flurazepam Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Desethyl Flurazepam Dihydrochloride
• N-Desethyl Flurazepam Dihydrochloride (1.0mg/ml in Acetonitrile)

• Inchi： 1S/C19H19ClFN3O.ClH/c1-2-22-9-10-24-17-8-7-13(20)11-15(17)19(23-12-18(24)25)14-5-3-4-6-16(14)21;/h3-8,11,22H,2,9-10,12H2,1H3;1H
• InChI Key： FBCGKUYFHOWWNZ-UHFFFAOYSA-N
• SMILES： C(N1C(CN=C(C2C=CC=CC=2F)C2=CC(Cl)=CC=C12)=O)CNCC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on N-Desethyl Flurazepam Dihydrochloride

Comprehensive Overview of N-Desethyl Flurazepam Dihydrochloride (CAS No. 19011-75-7): Properties, Applications, and Research Insights

N-Desethyl Flurazepam Dihydrochloride (CAS No. 19011-75-7) is a significant metabolite of the well-known pharmaceutical compound Flurazepam. As a dihydrochloride salt, it plays a crucial role in pharmacokinetic studies and analytical chemistry. Researchers and pharmaceutical professionals often seek information about its molecular structure, synthesis pathways, and analytical applications. This compound is particularly relevant in the context of drug metabolism research, where understanding its properties helps in evaluating the efficacy and safety of parent drugs.

The growing interest in N-Desethyl Flurazepam Dihydrochloride is driven by its importance in forensic toxicology and clinical pharmacology. With the rise of personalized medicine, questions like "How is N-Desethyl Flurazepam detected in biological samples?" or "What are the stability conditions for CAS 19011-75-7?" are frequently searched in academic and industrial circles. Its chromatographic behavior and mass spectrometry profiles are also hot topics, especially for laboratories focusing on high-performance liquid chromatography (HPLC) and LC-MS/MS methodologies.

From a chemical perspective, N-Desethyl Flurazepam Dihydrochloride exhibits unique physicochemical properties, including solubility in polar solvents and distinct UV absorption spectra. These characteristics make it a valuable reference standard in quality control and regulatory compliance testing. Recent advancements in analytical instrumentation have further heightened its relevance, as researchers explore its interactions with cytochrome P450 enzymes and other metabolic pathways.

In the realm of pharmaceutical research, the demand for high-purity N-Desethyl Flurazepam Dihydrochloride (CAS No. 19011-75-7) continues to grow. Laboratories often inquire about "synthetic routes for N-Desethyl Flurazepam derivatives" or "certified reference materials for CAS 19011-75-7." These queries reflect the compound's utility in method validation and cross-study comparisons. Additionally, its role in bioequivalence studies underscores its importance in generic drug development.

Beyond its technical applications, N-Desethyl Flurazepam Dihydrochloride is also a subject of interest in academic curricula and professional training programs. Topics such as "metabolite identification techniques" and "degradation kinetics of benzodiazepine derivatives" frequently incorporate this compound as a case study. Its well-documented spectral data and structural elucidation make it an ideal candidate for educational purposes.

In summary, N-Desethyl Flurazepam Dihydrochloride (CAS No. 19011-75-7) is a multifaceted compound with broad applications in pharmaceutical sciences, forensic analysis, and academic research. Its prominence in drug metabolism studies and analytical method development ensures its continued relevance in both industrial and scientific communities. As technology evolves, so too will the methodologies and applications associated with this critical metabolite.